Cas no 1807106-65-5 (3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol
• CAS No: 1807106-65-5
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4887086
• Update Time: 2025-06-10

3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol

• Inchi： 1S/C7H6F2INO2/c8-5(9)4-1-3(2-12)7(13)11-6(4)10/h1,5,12H,2H2,(H,11,13)
• InChI Key： NINRZYRNFWFNLZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(CO)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3

Additional information on 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol

3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol: A Comprehensive Overview

The compound 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol (CAS No. 1807106-65-5) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research advancements.

The molecular structure of 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol is characterized by a pyridine ring system with multiple substituents. The presence of a difluoromethyl group at the 3-position, a hydroxyl group at the 6-position, and an iodine atom at the 2-position introduces significant electronic and steric effects. These features make the compound highly versatile and amenable to further functionalization, as demonstrated in recent studies on its use in drug design.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential applications in medicinal chemistry. For instance, studies have highlighted its role as a precursor in the development of novel anti-tumor agents. The iodine substituent at the 2-position has been shown to enhance the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for further exploration in drug discovery.

In addition to its pharmacological applications, 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol has also been investigated for its potential in agrochemicals. Its ability to inhibit specific enzymes involved in plant pathogenesis has been reported in several recent studies, suggesting its utility as a lead compound for developing eco-friendly pesticides.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high yields and enantioselectivity in the preparation of this compound, further enhancing its applicability in various industries.

Moreover, the compound's unique electronic properties have made it a subject of interest in materials science. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties, such as conductive polymers and metal-organic frameworks (MOFs). These applications underscore the compound's versatility and interdisciplinary relevance.

In conclusion, 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-5-methanol (CAS No. 1807106-65-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent research findings, positions it as a promising candidate for future innovations in pharmaceuticals, agrochemicals, and materials science.